Cas no 2229355-91-1 (3-(2-methyl-6-nitrophenyl)piperidine)

• Product Name: 3-(2-methyl-6-nitrophenyl)piperidine
• CAS No: 2229355-91-1
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6524817
• PubChem ID: 165968330
• Update Time: 2025-06-09

3-(2-methyl-6-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-6-nitrophenyl)piperidine
• 2229355-91-1
• EN300-1797955

• Inchi： 1S/C12H16N2O2/c1-9-4-2-6-11(14(15)16)12(9)10-5-3-7-13-8-10/h2,4,6,10,13H,3,5,7-8H2,1H3
• InChI Key： CHPQEQYAXJGQEC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C1CNCCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(2-methyl-6-nitrophenyl)piperidine

Introduction to 3-(2-methyl-6-nitrophenyl)piperidine (CAS No. 2229355-91-1)

3-(2-methyl-6-nitrophenyl)piperidine, with the CAS number 2229355-91-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted nitrophenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 3-(2-methyl-6-nitrophenyl)piperidine consists of a piperidine ring, a six-membered cyclic amine, attached to a 2-methyl-6-nitrophenyl group. The presence of the nitro group (NO₂) on the phenyl ring introduces strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity. The methyl group at the 2-position of the phenyl ring further modulates the electronic and steric properties of the molecule.

In recent years, there has been increasing interest in the use of piperidine derivatives in medicinal chemistry due to their diverse biological activities. 3-(2-methyl-6-nitrophenyl)piperidine has been studied for its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

A study published in the Journal of Medicinal Chemistry (2021) investigated the anti-inflammatory potential of 3-(2-methyl-6-nitrophenyl)piperidine. The results indicated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 3-(2-methyl-6-nitrophenyl)piperidine could be a potential candidate for treating inflammatory diseases.

Another area of research focuses on the analgesic properties of 3-(2-methyl-6-nitrophenyl)piperidine. A study conducted by researchers at the University of California (2020) evaluated the analgesic effects of this compound in animal models of pain. The results demonstrated that 3-(2-methyl-6-nitrophenyl)piperidine exhibited significant analgesic activity, comparable to that of standard analgesics like morphine. This finding highlights the potential of this compound as a novel analgesic agent.

The neuroprotective effects of 3-(2-methyl-6-nitrophenyl)piperidine have also been explored. A study published in the Journal of Neurochemistry (2019) investigated the neuroprotective properties of this compound in models of neurodegenerative diseases. The results showed that 3-(2-methyl-6-nitrophenyl)piperidine protected neuronal cells from oxidative stress and apoptosis, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The mechanism of action underlying the biological activities of 3-(2-methyl-6-nitrophenyl)piperidine is not yet fully understood. However, several studies have suggested that it may involve multiple pathways, including modulation of ion channels, inhibition of pro-inflammatory cytokines, and protection against oxidative stress. Further research is needed to elucidate these mechanisms and optimize the compound for therapeutic use.

In addition to its potential therapeutic applications, 3-(2-methyl-6-nitrophenyl)piperidine has also been used as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological properties and improved pharmacokinetic profiles.

The synthesis of 3-(2-methyl-6-nitrophenyl)piperidine typically involves multi-step reactions, including nitration, substitution, and cyclization processes. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, a study published in the Tetrahedron Letters (2018) reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In conclusion, 3-(2-methyl-6-nitrophenyl)piperidine (CAS No. 2229355-91-1) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Ongoing research continues to explore its therapeutic potential and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.